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Abstract

This technical guide provides a comprehensive overview of the core physical characteristics of
solid Acetamide-15N, an isotopically labeled form of acetamide. Acetamide-15N is a valuable
tool in various research applications, including as a tracer and an internal standard for
guantitative analysis by NMR, GC-MS, or LC-MS.[1] This document collates essential data on
its physical and chemical properties, and spectroscopic signatures, and provides detailed
experimental protocols for their determination. All quantitative data are summarized in tabular
format for ease of reference, and key experimental workflows are visualized using diagrams.

Physical and Chemical Properties

Acetamide-15N is a colorless to white, crystalline solid at room temperature.[1] When pure, it
is odorless, though impurities can sometimes impart a mousy odor.[2] It is a hygroscopic
compound, meaning it readily absorbs moisture from the air.[2][3]

Quantitative Data Summary

The key physical and chemical properties of Acetamide-15N are summarized in the table
below.
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Property Value References

Molecular Formula C2Hs>NO [1114]

Molecular Weight 60.06 g/mol [11[415]

Exact Mass 60.03410 u [6]

Melting Point 78-80 °C [61[7]

Boiling Point 221 °C [6][7]

Density ~1.159 g/cm?3 (at 2.0 °C for EIol10]
unlabeled acetamide)

Solubility in Water 2000 g/L [9][10]

Isotopic Purity

Typically =98 atom % 1°N

Chemical Purity

Typically 298-99%

[5107]

Solubility Profile

Acetamide-15N is highly soluble in water and other polar organic solvents such as ethanol,
methanol, and chloroform.[2][3] Its high solubility in water is attributed to the ability of the amide
functional group to form hydrogen bonds with water molecules.[3] The solubility of acetamide is
also temperature-dependent, generally increasing with a rise in temperature.[3]

Logical relationships between the properties and applications of Acetamide-15N.

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a primary analytical technique for characterizing Acetamide-15N. The
presence of the >N isotope allows for direct observation of the nitrogen nucleus, providing
valuable information about the electronic environment and molecular structure.

e IH NMR: In proton NMR spectra of unlabeled acetamide, two peaks are typically observed at
around 2.0 ppm and 2.8 ppm downfield from the water signal at a pH of 7.2.[11]
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e 1N NMR: The N nucleus in Acetamide-15N can be directly observed. This allows for the
study of N-H couplings and provides insights into hydrogen bonding and molecular
dynamics. The chemical shift will be relative to a standard such as nitromethane (CH3sNO2).
[12]

Infrared (IR) Spectroscopy

The IR spectrum of acetamide is characterized by vibrations of its functional groups. The
substitution with *>N will cause a shift in the vibrational frequencies of the N-H bonds and other
modes involving the nitrogen atom. Key vibrational modes for acetamide include N-H
stretching, C=0 stretching, and N-H bending.

Mass Spectrometry (MS)

In mass spectrometry, Acetamide-15N will exhibit a molecular ion peak (M+) that is one mass
unit higher than that of unlabeled acetamide due to the heavier 1°N isotope. This mass shift is
fundamental to its use as a tracer in metabolic studies and as an internal standard for
quantification.

Experimental Protocols
Melting Point Determination

The melting point of a solid is a key indicator of its purity. A sharp melting range (typically 0.5-
1.0°C) is characteristic of a pure compound.[13]

Methodology:

o Sample Preparation: A small amount of powdered solid Acetamide-15N is loaded into a
capillary tube, which is sealed at one end.[14] The tube is tapped gently to pack the sample
at the bottom.[14][15]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-
Temp or a Thiele tube, alongside a thermometer.[13]

e Heating: The sample is heated slowly, at a rate of approximately 2°C per minute, especially
near the expected melting point.[13]
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o Observation: The temperature at which the solid first begins to melt and the temperature at
which the entire sample becomes liquid are recorded. This range is the melting point of the
substance.[13]

Prepare Sample:
Powder Acetamide-15N and pack into capillary tube.

:

Apparatus Setup:
Place capillary tube and thermometer in melting point apparatus.

:

Heat Slowly:
Increase temperature at a controlled rate (e.g., 2°C/min).

:

Observe and Record:
Note the temperature range from the first sign of melting to complete liquefaction.

Click to download full resolution via product page

Experimental workflow for determining the melting point of Acetamide-15N.

NMR Spectrum Acquisition

Obtaining a high-quality NMR spectrum requires careful sample preparation.
Methodology:

e Sample Preparation:
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o Weigh approximately 5-10 mg of Acetamide-15N for *H NMR or 20-50 mg for 13C or °N
NMR into a clean, dry vial.[16]

o Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCls, D20).[16]
[17]

o If any solid particles remain, filter the solution through a pipette with a glass wool plug into
a clean 5 mm NMR tube.[16][17] The final solution height in the tube should be
approximately 4-5 cm.[16][18]

e Instrument Setup:

o Insert the NMR tube into a spinner and place it in the sample depth gauge to ensure
correct positioning within the magnet.[19]

o Insert the sample into the NMR spectrometer.

o Data Acquisition:

[e]

Lock the spectrometer onto the deuterium signal of the solvent.

o

Tune and match the probe to the specific nucleus being observed (*H, 13C, or *°N).[19]

[¢]

Set the appropriate acquisition parameters (e.g., pulse program, number of scans).

o

Acquire the Free Induction Decay (FID).

» Data Processing:

o

Apply a Fourier transform to the FID to obtain the spectrum.

[¢]

Phase correct the spectrum.

o

Calibrate the chemical shift scale using a reference signal (e.g., TMS at 0.00 ppm for 1H
NMR).[16]

[¢]

Integrate the signals to determine relative proton counts.
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Sample Preparation

Weigh Sample

:

Dissolve in Deuterated Solvent

:

Filter into NMR Tube

Data Ac éuisition

Insert Sample into Spectrometer

:

Lock

:

Tune & Match Probe

:

Acquire FID

Data Processing

Fourier Transform

:

Phase Correction

:

Calibrate Chemical Shift

:

Integrate Signals
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Experimental workflow for acquiring an NMR spectrum of Acetamide-15N.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b075508?utm_src=pdf-body-img
https://www.benchchem.com/product/b075508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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